Propan-2-yl (2S,3S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate;hydrochloride

• IUPAC Name: propan-2-yl (2S,3S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C18H24INO2.ClH/c1-11(2)22-18(21)17-15(12-4-6-13(19)7-5-12)10-14-8-9-16(17)20(14)3;/h4-7,11,14-17H,8-10H2,1-3H3;1H/t14?,15-,16?,17+;/m1./s1
• InChI Key: NMCJMIIEVMUGNK-SRUOSAEGSA-N
• Canonical SMILES: CC(C)OC(=O)C1C2CCC(N2C)CC1C3=CC=C(C=C3)I.Cl
• Isomeric SMILES: CC(C)OC(=O)[C@H]1[C@H](CC2CCC1N2C)C3=CC=C(C=C3)I.Cl
• Molecular Formula: C18H25ClINO2
• DSSTOX Substance ID: DTXSID30747496
• Molecular Weight: 449.8 g/mol
• CAS RN: 141807-60-5

Description

Propan-2-yl (2S,3S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate;hydrochloride, also known as Propan-2-yl (2S,3S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate;hydrochloride, is a useful research compound. Its molecular formula is C18H25ClINO2 and its molecular weight is 449.757. The purity is usually 95%.
BenchChem offers high-quality Propan-2-yl (2S,3S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propan-2-yl (2S,3S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Cancer Therapy

One notable application of Propan-2-yl (2S,3S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate;hydrochloride is found in cancer therapy. Specifically, 2-Amino-2-[2-(4-octylphenyl)]-1,3-propanediol hydrochloride (FTY720) has been approved by the FDA for treating multiple sclerosis. Its immunosuppressive effects are achieved by activating sphingosine-1-phosphate receptors (S1PRs). Beyond immunosuppression, FTY720 also demonstrates preclinical antitumor efficacy in several cancer models. Interestingly, most of its cytotoxic effects in cancer therapy do not require phosphorylation, indicating the involvement of S1PR-independent mechanisms distinct from its immunosuppressive properties (Zhang et al., 2013).

Volatile Organic Compounds as Biomarkers

Another application lies in the domain of biomarker research. Volatile organic compounds (VOCs) produced by human metabolism, inflammation, and gut microbiota are foundational to volatomics research. VOCs derived from Propan-2-yl (2S,3S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate;hydrochloride and related compounds are being explored as non-invasive biomarkers for diagnosing and monitoring diseases like irritable bowel syndrome (IBS) and inflammatory bowel disease (IBD). Some compounds, such as propan-1-ol, are promising for diagnosing and monitoring IBD patients, while others like 1-methyl-4-propan-2-ylcyclohexa-1,4-diene are potential biomarkers for diagnosing IBS. However, their relation to inflammation suggests that they might need to be used alongside other clinical evidence for effective application (Van Malderen et al., 2020).